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Compound of Interest

Compound Name: 1,3-Diisopropylurea-d14
Cat. No.: B15557294
Get Quote
\ J

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed procedures for the safe disposal of 1,3-
Diisopropylurea-d14, a deuterated derivative of 1,3-Diisopropylurea, based on available
safety data for the parent compound.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing appropriate personal
protective equipment (PPE). This includes chemical-resistant gloves, safety goggles or
glasses, and a lab coat.[1][2] All handling should be conducted in a well-ventilated area or
under a chemical fume hood to avoid inhalation of any dust or vapors.[1][3]

Key Safety Information:

e Hazard Statements: 1,3-Diisopropylurea is harmful if swallowed, causes skin irritation, and
can cause serious eye irritation.[1][4]

o First Aid:
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o

Eyes: Immediately flush with plenty of water for at least 15 minutes, holding eyelids open.

[3]4]

o

Skin: Wash off immediately with soap and plenty of water.[1][3]

o

Ingestion: If swallowed, rinse the mouth with water and call a physician.[4] Do not induce
vomiting.

o

Inhalation: Move the person to fresh air.[1][3]

Step-by-Step Disposal Procedure

The recommended disposal method for 1,3-Diisopropylurea-d14 involves incineration by a
licensed waste disposal company.

e Collection:

o Carefully collect the waste material in a suitable, closed, and clearly labeled container.[4]
Avoid creating dust.[1]

o For spills, cover the powder with a plastic sheet to minimize spreading, then mechanically
take it up and place it in the designated waste container.[1]

» Solvent Treatment (Incineration Preparation):

o The material can be dissolved or mixed with a combustible solvent.[4] This prepares it for

chemical incineration.
¢ Incineration:

o The mixture should be burned in a chemical incinerator equipped with an afterburner and
scrubber to ensure complete combustion and neutralization of harmful byproducts.[4]

e Regulatory Compliance:

o All disposal activities must be in accordance with applicable local, regional, and national
laws and regulations.[1] Do not allow the substance to enter soil, surface water, or drains.

[4]
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Quantitative Data Summary

Property Value Source
Molecular Formula C7H2D14N20 N/A
Molecular Weight 158.31 g/mol (for d14) N/A
Melting Point 185 °C [5]
Boiling Point 265 °C [5]
Storage Temperature 10°C - 25°C [415]

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of 1,3-Diisopropylurea-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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